1,1',3,3'-Tetraethyl-5,5',6,6'-tetrachloroimidacarbocyanine iodide
Overview
Description
1,1’,3,3’-Tetraethyl-5,5’,6,6’-tetrachloroimidacarbocyanine iodide, also known as JC-1, is a compound with the molecular formula C25H27Cl4IN4 and a molecular weight of 652.23 . It is widely used as a fluorescent probe to measure mitochondrial membrane potential .
Molecular Structure Analysis
The ground state geometric and spectroscopic properties of the compound have been calculated using density functional theory . The equilibrium structure of a cis-conformer lies approximately 200 cm−1 above that of a trans-conformer, and both conformers have C2 symmetry .Chemical Reactions Analysis
The compound has been studied using electronic and Raman scattering spectra in various environments . The observed Raman bands above 700 cm−1 are mainly associated with the in-plane deformation of the benzimidazolo moieties, while bands below 700 cm−1 are associated with out-of-plane deformations of the benzimidazolo moieties .Scientific Research Applications
Apoptosis Studies
JC-1 dye is extensively used in apoptosis studies to assess mitochondrial health. It serves as a sensitive indicator of mitochondrial membrane potential changes, which are crucial during the early stages of apoptosis. The dye shifts from green to orange fluorescence intensity ratio as a response to mitochondrial depolarization occurring in apoptosis .
Mitochondrial Membrane Potential Indicator
In various cell types, including myocytes and neurons, JC-1 dye is utilized to monitor the mitochondrial membrane potential. This application is not limited to cell cultures but extends to intact tissues and isolated mitochondria, making it a versatile tool for mitochondrial research .
Mitochondrial Health Monitoring
The health of mitochondria is vital for cellular function, and JC-1 dye aids in monitoring this aspect by localizing exclusively in mitochondria under good physiological conditions characterized by sufficient mitochondrial membrane potential .
Mechanism of Action
Target of Action
JC-1, also known as CBIC2 or 1,1’,3,3’-Tetraethyl-5,5’,6,6’-tetrachloroimidacarbocyanine iodide, primarily targets the mitochondria in cells . The mitochondria play a crucial role in cellular energy production and regulation of apoptosis .
Mode of Action
JC-1 is a cationic fluorescent dye that is known to be localized exclusively in mitochondria, particularly under physiological conditions characterized by sufficient mitochondrial membrane potential (ΔΨ) . The dye accumulates in the mitochondria due to the electronegative interior of these organelles .
In healthy cells, JC-1 forms red fluorescent aggregates (J-aggregates) when concentrated in energized mitochondria in response to their higher membrane potential . In apoptotic or necrotic cells, due to disruption of the mitochondrial membrane, jc-1 exists in its monomeric form, which emits green fluorescence .
Biochemical Pathways
JC-1 is widely used to study mitochondrial behavior related to cellular pathways, most notably apoptosis . The transition from red to green fluorescence is an early indicator of the initiation of the apoptotic process, which involves changes in the mitochondrial membrane potential and alterations to the oxidation-reduction potential of the mitochondria .
Pharmacokinetics
This means it can cross cell membranes freely and accumulate in mitochondria due to their interior-negative membrane potentials .
Result of Action
The primary molecular effect of JC-1 action is the detection of changes in mitochondrial membrane potential. In healthy cells, JC-1 accumulates in the mitochondria, resulting in red fluorescence. In cells undergoing apoptosis, the mitochondrial membrane potential decreases, leading to a decrease in red fluorescence and an increase in green fluorescence .
Action Environment
The action of JC-1 can be influenced by the physiological state of the cell. In healthy cells with sufficient mitochondrial membrane potential, JC-1 accumulates in the mitochondria . In cells undergoing apoptosis or in the presence of certain pharmacological agents that alter mitochondrial function, the distribution of jc-1 can change .
Safety and Hazards
properties
IUPAC Name |
5,6-dichloro-2-[(E)-3-(5,6-dichloro-1,3-diethylbenzimidazol-3-ium-2-yl)prop-2-enylidene]-1,3-diethylbenzimidazole;iodide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27Cl4N4.HI/c1-5-30-20-12-16(26)17(27)13-21(20)31(6-2)24(30)10-9-11-25-32(7-3)22-14-18(28)19(29)15-23(22)33(25)8-4;/h9-15H,5-8H2,1-4H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYNNIUVBDKICAX-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC(=C(C=C2[N+](=C1C=CC=C3N(C4=CC(=C(C=C4N3CC)Cl)Cl)CC)CC)Cl)Cl.[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C2=CC(=C(C=C2[N+](=C1/C=C/C=C3N(C4=CC(=C(C=C4N3CC)Cl)Cl)CC)CC)Cl)Cl.[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27Cl4IN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
652.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,1',3,3'-Tetraethyl-5,5',6,6'-tetrachloroimidacarbocyanine iodide | |
CAS RN |
3520-43-2 | |
Record name | 5,5′,6,6′-Tetrachloro-1,1′,3,3′-tetraethylbenzimidazolocarbocyanine iodide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3520-43-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | JC 1 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003520432 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3520-43-2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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